6-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 6-(pyridin-3-ylmethylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C11H9N5OS/c17-10-8-5-13-16-9(8)14-11(15-10)18-6-7-2-1-3-12-4-7/h1-5H,6H2,(H2,13,14,15,16,17)
• InChI Key: FORQFCXERVTEMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C11H9N5OS
• Molecular Weight: 259.29 g/mol

Description

The compound “6-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one” is a pyrimidine derivative. Pyrimidine derivatives are known to exhibit diverse types of biological and pharmaceutical activities, including antimicrobial, antiviral, antitumor, and antifibrotic properties.

Synthesis Analysis

The synthesis of pyrimidine derivatives involves a structure-based drug design approach adhering to the principles of ligand efficiency to maximize binding affinity without overly relying on lipophilic interactions. The starting leads were chosen to maximize the structural and binding mode diversity derived from a high throughput screen of an internal compound collection.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is complex and can be determined using X-ray diffraction. The resolution of the structure obtained in one study was 2.10 Å.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrimidine derivatives are complex and require careful optimization for potency and selectivity. The leads were optimized employing a structure-based drug design approach.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can vary. For example, one compound, “6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinic acid (13q)”, is a white solid with a melting point of 304–305 °C.

Scientific Research Applications

Anti-Fibrosis Activity

. . .

Fungicidal Activity

Pyrimidinamine derivatives, which are similar to the compound , have been found to have excellent fungicidal activity. . .

Antifungal Activity

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Mechanism of Action

Pyrimidine derivatives have been found to exhibit high selectivity for TrkA/B/C versus a diverse panel of kinases. They have also demonstrated efficacy in both inflammatory and neuropathic pain models upon oral dosing.

Future Directions

The future directions in the research of pyrimidine derivatives involve the discovery of anti-fibrotic drugs. This has attracted great attention from organic and medicinal chemists. The endeavor has resulted in the identification of several small molecule pan-Trk inhibitor series.